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Compound of Interest

Compound Name: Nifuraldezone-15N3

Cat. No.: B15558579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nifuraldezone-15N3 is the isotopically labeled form of Nifuraldezone, a synthetic nitrofuran

antibiotic. Due to concerns over the genotoxic and carcinogenic potential of nitrofuran drug

residues in the food chain, their use in food-producing animals has been banned in many

jurisdictions. This has necessitated the development of highly sensitive analytical methods to

monitor for their illegal use. Nifuraldezone-15N3 serves as a critical internal standard in such

analyses, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods, to

ensure accurate quantification of Nifuraldezone residues in various matrices such as food

products and environmental samples. Its use helps to compensate for variations in sample

preparation and instrument response, leading to more reliable and defensible results.

Chemical and Physical Properties
The key chemical and physical properties of Nifuraldezone and its isotopically labeled form,

Nifuraldezone-15N3, are summarized in the table below. It is important to note that while

Nifuraldezone-15N3 is specifically designed for use as an internal standard, its physical and

chemical behavior is nearly identical to the unlabeled parent compound, with the primary

difference being its molecular weight due to the incorporation of three 15N isotopes.
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Property Nifuraldezone Nifuraldezone-15N3

CAS Number 3270-71-1[1][2][3] Not Available

Molecular Formula C7H6N4O5[1][2][3] C7H6N(15N3)O5[4]

Molecular Weight 226.15 g/mol [1][2][3] 229.13 g/mol [4]

Appearance Yellow crystalline powder[1] Solid powder[3]

Melting Point 270°C (decomposes)[1] Not Available

Solubility Soluble in DMSO[3] Not Available

Synonyms

5-nitro-2-furaldehyde

semioxamazone,

Furamazone[1][2]

Not Available

Mechanism of Action and Genotoxicity of
Nitrofurans
Nifuraldezone, like other nitrofurans, is believed to exert its antibacterial effects through the

reduction of its nitro group by bacterial nitroreductases to form reactive intermediates. These

intermediates can then damage bacterial DNA and other macromolecules, leading to cell

death. However, this same reactive nature is responsible for the genotoxic and carcinogenic

effects observed in mammals. The metabolic activation of nitrofurans can lead to the formation

of DNA adducts, which, if not repaired, can result in mutations and chromosomal damage.

The following diagram illustrates a generalized pathway for the genotoxic action of nitrofurans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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